Cas no 2171189-41-4 (2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid)

• Product Name: 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid
• CAS No: 2171189-41-4
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5834445
• PubChem ID: 165822868
• Update Time: 2025-06-09

2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid
• 2171189-41-4
• EN300-1576653
• 2-{4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-diazepan-1-yl}acetic acid

• Inchi： 1S/C26H31N3O5/c1-18(15-24(30)29-12-6-11-28(13-14-29)16-25(31)32)27-26(33)34-17-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23H,6,11-17H2,1H3,(H,27,33)(H,31,32)/t18-/m0/s1
• InChI Key： OCVMEPXJRYEKRZ-SFHVURJKSA-N
• SMILES： O(C(N[C@@H](C)CC(N1CCN(CC(=O)O)CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid

Professional Introduction to Compound with CAS No. 2171189-41-4 and Product Name: 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid

The compound identified by the CAS number 2171189-41-4 and the product name 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, characterized by its 1,4-diazepane core and fluorenylmethoxycarbonyl (Fmoc) protected amino group, suggests a multifaceted role in biochemical interactions.

Recent research in the domain of medicinal chemistry has highlighted the importance of 1,4-diazepane derivatives in the development of novel drugs. These heterocyclic compounds are known for their ability to modulate various biological pathways, making them valuable candidates for therapeutic intervention. The presence of a chiral center at the 3S position in the side chain further enhances the compound's potential as a pharmacological agent, as stereochemistry plays a crucial role in drug efficacy and selectivity.

The Fmoc protecting group is a hallmark of peptide synthesis and is often employed in the development of peptidomimetics. In this context, the Fmoc-amino group in the compound serves as a critical functional moiety that can be selectively modified or removed during synthetic processes. This feature is particularly relevant in the design of molecules that mimic natural peptides or enzymes, which are essential for numerous physiological processes.

The acetic acid moiety at the terminal position of the molecule introduces an additional layer of functionality that can participate in various biochemical interactions. This group can potentially engage in hydrogen bonding or form esters, which are common interactions in biological systems. Such interactions are pivotal for drug-receptor binding and may contribute to the compound's pharmacological properties.

Current research trends indicate that compounds incorporating fluorene derivatives are of particular interest due to their enhanced photophysical properties and stability. The fluorenylmethoxycarbonyl group not only provides structural rigidity but also offers opportunities for fluorescence-based assays and imaging techniques. These attributes make such compounds valuable tools in both research and therapeutic applications.

In terms of potential applications, this compound may find utility in the development of drugs targeting neurological disorders. The 1,4-diazepane core is known to interact with various neurotransmitter receptors, suggesting its potential as an anxiolytic or antipsychotic agent. Furthermore, the chiral nature of the molecule could lead to enantiopure derivatives with improved pharmacokinetic profiles.

Another area where this compound shows promise is in anticancer research. The ability of diazepane derivatives to inhibit specific kinases or modulate signaling pathways has been extensively studied. The unique structural features of this compound, including its amino acid-like side chain and protecting group, may enable it to interfere with cancer cell proliferation or induce apoptosis.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS), may be employed to streamline the process. Additionally, computational techniques like molecular modeling can aid in optimizing synthetic routes and predicting biological activity.

From a regulatory perspective, compounds like this must undergo rigorous testing to evaluate their safety and efficacy before entering clinical trials. Preclinical studies involving cell culture assays and animal models are essential to assess potential therapeutic benefits and identify any adverse effects. These studies provide critical data for regulatory agencies to determine whether such compounds can proceed to human testing.

The integration of cutting-edge technologies into drug discovery has revolutionized how new therapeutics are developed. High-throughput screening (HTS) platforms enable researchers to rapidly test thousands of compounds for activity against various targets. Additionally, CRISPR-based gene editing technologies allow for more precise modulation of biological pathways, which can inform the design of next-generation drugs.

In conclusion, the compound with CAS number 2171189-41-4 and product name 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-diazepan-1-yl}acetic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing subject for future studies aimed at developing novel therapeutics for neurological and oncological disorders.